Cas no 1803900-60-8 (6-Bromo-2,4-difluoro-1H-benzimidazole)

• Product Name: 6-Bromo-2,4-difluoro-1H-benzimidazole
• CAS No: 1803900-60-8
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4824190
• Update Time: 2025-05-23

6-Bromo-2,4-difluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,4-difluoro-1H-benzimidazole

• Inchi： 1S/C7H3BrF2N2/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H,11,12)
• InChI Key： MUJGITMEWXZLJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC(=N2)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromo-2,4-difluoro-1H-benzimidazole

Introduction to 6-Bromo-2,4-difluoro-1H-benzimidazole (CAS No. 1803900-60-8)

6-Bromo-2,4-difluoro-1H-benzimidazole (CAS No. 1803900-60-8) is a fluorinated benzimidazole derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to the benzimidazole class, a heterocyclic aromatic compound known for its broad spectrum of biological functions, including antimicrobial, antiviral, and anticancer properties. The introduction of bromine and fluorine substituents at specific positions in the benzimidazole core enhances its pharmacological profile, making it a valuable scaffold for drug discovery.

The structural features of 6-Bromo-2,4-difluoro-1H-benzimidazole contribute to its unique chemical and biological properties. The bromine atom at the 6-position and the two fluorine atoms at the 2- and 4-positions introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the benzimidazole ring itself is a privileged structure in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. The presence of halogen atoms also facilitates further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as potential therapeutic agents. 6-Bromo-2,4-difluoro-1H-benzimidazole has been studied for its potential applications in several areas, including oncology, inflammation modulation, and neuroprotection. The fluorine atoms in particular have been shown to enhance metabolic stability and binding affinity to biological targets, making this compound an attractive candidate for drug development.

One of the most compelling aspects of 6-Bromo-2,4-difluoro-1H-benzimidazole is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have explored its potential as an antagonist of certain ion channels or as a modulator of kinases implicated in cancer progression. The bromine substituent also provides a handle for further chemical modifications, enabling the creation of diverse analogs with enhanced pharmacological properties.

The synthesis of 6-Bromo-2,4-difluoro-1H-benzimidazole typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms is often achieved through halogen exchange reactions or direct fluorination methods, while the bromination step can be performed using brominating agents under controlled conditions. The precise regioselectivity of these reactions is crucial to obtaining the desired product with high yield and purity. Advances in synthetic methodologies have significantly improved the efficiency and scalability of producing this compound, making it more accessible for research applications.

From a biological perspective, 6-Bromo-2,4-difluoro-1H-benzimidazole has demonstrated promising activity in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic benefits across multiple disease areas. For example, researchers have investigated its effects on enzymes such as cyclin-dependent kinases (CDKs), which are known to play a critical role in cell cycle regulation and are often dysregulated in cancer cells. Additionally, studies have explored its interaction with transcription factors and other proteins involved in inflammatory responses.

The pharmacokinetic properties of this compound are also an area of active investigation. The presence of fluorine atoms can influence metabolic stability and distribution within the body, which are critical factors determining a drug's efficacy and safety profile. By optimizing these properties through structural modifications, researchers aim to enhance the bioavailability and target specificity of 6-Bromo-2,4-difluoro-1H-benzimidazole derivatives.

In conclusion,6-Bromo-2,4-difluoro-1H-benzimidazole (CAS No. 1803900-60-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,6-Bromo-2,4-difluoro-1H-benzimidazole is poised to play an increasingly important role in drug discovery and development.